N-(3-Bromo-4-chlorophenyl)benzenesulfonamide

• Molecular Formula: C12H9BrClNO2S
• Molecular Weight: 346.63 g/mol
• IUPAC Name: N-(3-bromo-4-chlorophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H9BrClNO2S/c13-11-8-9(6-7-12(11)14)15-18(16,17)10-4-2-1-3-5-10/h1-8,15H
• InChI Key: NPNAAOYUQMEQMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)Cl)Br

Description

N-(3-Bromo-4-chlorophenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H9BrClNO2S and its molecular weight is 346.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-4-chloroaniline (200 mg, 0.969 mmol) in dichloromethane (5 mL) was added triethylamine (0.374 mL, 2.91 mmol). The solution was cooled to 0° C. and benzenesulfonyl chloride (188 mg, 1.066 mmol) was added dropwise. After stirring at room temperature for 12 hours, the mixture was extracted with dichloromethane and the organic layer washed with water and brine (25 mL each). Drying over sodium sulfate, filtration and concentration afforded the title compound. LCMS: 346.1 (M+H)+.